Cas no 2137471-51-1 (N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-2-carboxamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-2-carboxamide
• CAS No: 2137471-51-1
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 6333462
• PubChem ID: 165746652
• Update Time: 2025-05-19

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-2-carboxamide
• EN300-1131148
• 2137471-51-1
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]azetidine-2-carboxamide

• Inchi： 1S/C10H15N5O/c16-10(8-1-3-12-8)14-9-2-4-13-15(9)7-5-11-6-7/h2,4,7-8,11-12H,1,3,5-6H2,(H,14,16)
• InChI Key： WYTSAFKOALDJJF-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 221.12766012g/mol
• Monoisotopic Mass: 221.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 71Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-2-carboxamide

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-2-carboxamide (CAS No. 2137471-51-1): A Comprehensive Overview

The compound N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-2-carboxamide, identified by the CAS registry number 2137471-51-1, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities, as highlighted by recent advancements in chemical research.

Structure and Synthesis

The molecular structure of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-2-carboxamide is characterized by a complex arrangement of functional groups, including an azetidine ring, a pyrazole moiety, and a carboxamide group. The azetidine ring, a four-membered cyclic amine, contributes to the compound's rigidity and stability, while the pyrazole group introduces aromaticity and potential hydrogen bonding capabilities. The carboxamide group further enhances the molecule's ability to interact with biological targets, making it a versatile scaffold for drug design.

Recent studies have explored innovative synthetic pathways to construct this compound efficiently. Researchers have employed methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These advancements not only improve yield but also reduce reaction times, aligning with the principles of green chemistry.

Biological Activity and Applications

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylazetidine-2-carboxamide has demonstrated remarkable biological activity across various assays. Preclinical studies indicate that this compound exhibits potent inhibitory effects on key enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a therapeutic agent for Alzheimer's disease and related conditions.

Moreover, the compound has shown selective cytotoxicity against cancer cell lines, particularly in ovarian and breast cancer models. This activity is attributed to its ability to modulate cellular signaling pathways, such as the PI3K/Akt/mTOR axis, which are often dysregulated in malignancies. Ongoing research is focused on elucidating the exact mechanisms of action and optimizing its pharmacokinetic properties for clinical translation.

Structural Modifications and Optimization

To enhance the therapeutic potential of N-1-(azetidin